4-(Difluoromethylthio)acetanilide

• IUPAC Name: N-[4-(difluoromethylsulfanyl)phenyl]acetamide
• InChI: InChI=1S/C9H9F2NOS/c1-6(13)12-7-2-4-8(5-3-7)14-9(10)11/h2-5,9H,1H3,(H,12,13)
• InChI Key: BNRKNBBWYHACKK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)SC(F)F
• Molecular Formula: C9H9F2NOS
• Molecular Weight: 217.24 g/mol

Description

4-(Difluoromethylthio)acetanilide (DFMA) is a synthetic organic compound that has been used in scientific research for various purposes. It is a white, crystalline solid with a molecular weight of 178.14 g/mol and a melting point of 107-108°C. DFMA has been used in the synthesis of various pharmaceuticals and agrochemicals, as well as in studies of biochemical and physiological effects. In

Scientific Research Applications

4-(Difluoromethylthio)acetanilide has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme cytochrome P450 2B4, which is involved in the metabolism of drugs and other compounds. This compound has also been used in studies of the pharmacokinetics and pharmacodynamics of drugs, as well as in studies of the biochemical and physiological effects of drugs. Additionally, this compound has been used in studies of the biotransformation of drugs in the liver and other tissues.

Mechanism of Action

The mechanism of action of 4-(Difluoromethylthio)acetanilide is not well understood. However, it is believed to act as an inhibitor of cytochrome P450 2B4, which is involved in the metabolism of drugs and other compounds. Additionally, this compound has been shown to inhibit the activity of other enzymes, such as cytochrome P450 3A4 and cytochrome P450 2C9.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In studies of the pharmacokinetics and pharmacodynamics of drugs, this compound has been shown to increase the bioavailability of drugs by inhibiting the metabolism of drugs in the liver and other tissues. Additionally, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects.

Advantages and Limitations for Lab Experiments

4-(Difluoromethylthio)acetanilide has several advantages for lab experiments. It is a relatively inexpensive compound, and it is widely available. Additionally, it is relatively stable and can be stored at room temperature. However, this compound also has several limitations. It is a relatively toxic compound and should be handled with caution. Additionally, it is not water-soluble, which can make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for research on 4-(Difluoromethylthio)acetanilide. One potential direction is to further investigate its biochemical and physiological effects, including its effects on the metabolism of drugs and other compounds. Additionally, further research could be conducted on its mechanism of action, as well as its potential therapeutic applications. Additionally, this compound could be further studied for its potential use in the synthesis of pharmaceuticals and agrochemicals. Finally, this compound could be further studied for its potential use as a biomarker for various diseases and conditions.

Synthesis Methods

4-(Difluoromethylthio)acetanilide can be synthesized by two methods: the nitroaldol reaction and the nitro-Mannich reaction. In the nitroaldol reaction, this compound is synthesized by the condensation of 4-nitroacetanilide with 2-methylthioethanal in the presence of a strong base such as sodium hydroxide. In the nitro-Mannich reaction, this compound is synthesized by the condensation of 4-nitroacetanilide with 2-methylthioethanal and formaldehyde in the presence of a strong base.